Cas no 1526532-51-3 (2-(3-amino-2-hydroxypropyl)-4-fluorophenol)

• Product Name: 2-(3-amino-2-hydroxypropyl)-4-fluorophenol
• CAS No: 1526532-51-3
• MF: C₉H₁₂FNO₂
• MW: 185.195486068726
• CID: 6285923
• PubChem ID: 83442503
• Update Time: 2025-05-24

2-(3-amino-2-hydroxypropyl)-4-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 2-(3-amino-2-hydroxypropyl)-4-fluorophenol
• 1526532-51-3
• EN300-1840523

• Inchi： 1S/C9H12FNO2/c10-7-1-2-9(13)6(3-7)4-8(12)5-11/h1-3,8,12-13H,4-5,11H2
• InChI Key： UPEIKKXLOQNBCK-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)CC(CN)O)O

Computed Properties

• Exact Mass: 185.08520679g/mol
• Monoisotopic Mass: 185.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 66.5Ų

Additional information on 2-(3-amino-2-hydroxypropyl)-4-fluorophenol

Introduction to 2-(3-amino-2-hydroxypropyl)-4-fluorophenol (CAS No. 1526532-51-3)

The compound 2-(3-amino-2-hydroxypropyl)-4-fluorophenol, identified by the CAS number 1526532-51-3, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique combination of functional groups, including an amino group, a hydroxyl group, and a fluorine atom, which contribute to its versatile reactivity and biological activity. Recent studies have highlighted its role in drug discovery and material science, making it a subject of interest for researchers worldwide.

The molecular structure of 2-(3-amino-2-hydroxypropyl)-4-fluorophenol consists of a phenol ring substituted with a fluorine atom at the 4-position and a side chain containing both an amino and hydroxyl group at the 2-position. This arrangement allows for multiple hydrogen bonding interactions, which are crucial for its solubility and bioavailability. The presence of the amino group also introduces nucleophilic properties, enabling this compound to participate in various condensation reactions, such as those forming imines or ureas.

Recent advancements in synthetic chemistry have led to more efficient methods for the preparation of 1526532-51-3. Traditionally, this compound was synthesized through multi-step processes involving nucleophilic aromatic substitution or coupling reactions. However, modern approaches now utilize catalytic systems and microwave-assisted synthesis to enhance reaction yields and reduce production times. These innovations have made 2-(3-amino-2-hydroxypropyl)-4-fluorophenol more accessible for large-scale applications.

In the pharmaceutical industry, 1526532-51-3 has shown promise as a precursor for bioactive molecules. Its ability to act as a scaffold for drug design has been exploited in the development of anti-inflammatory agents and antioxidants. For instance, studies published in 2023 demonstrate that derivatives of this compound exhibit potent inhibitory effects on enzymes involved in chronic inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings underscore its potential as a lead compound in the creation of novel therapeutic agents.

Beyond pharmacology, 2-(3-amino-2-hydroxypropyl)-4-fluorophenol has found applications in material science, particularly in the synthesis of advanced polymers and coatings. Its hydroxyl and amino groups enable it to serve as a crosslinking agent, enhancing the mechanical properties of polymer matrices. Recent research has explored its use in creating biodegradable polymers for sustainable packaging materials, aligning with global efforts to reduce environmental impact.

The fluorine atom in this compound plays a critical role in modulating its electronic properties. Fluorination is known to increase lipophilicity while maintaining hydrogen bonding capabilities, making 1526532-51-3 suitable for applications requiring both hydrophilic and lipophilic interactions. This balance is particularly advantageous in drug delivery systems where controlled release profiles are desired.

From an environmental perspective, understanding the degradation pathways of 1526532-51-3 is essential for assessing its ecological impact. Studies indicate that this compound undergoes rapid biodegradation under aerobic conditions due to its hydrophilic nature and susceptibility to enzymatic cleavage. This characteristic reduces concerns regarding long-term persistence in aquatic environments, making it a more eco-friendly choice compared to other fluorinated compounds.

In conclusion, 1526532-51-3, or compound, stands out as a versatile molecule with diverse applications across multiple disciplines. Its unique functional groups and favorable chemical properties make it an invaluable tool in contemporary research and industry. As ongoing studies continue to uncover new potentials for this compound, its significance in scientific advancements is expected to grow further.